N-(3-methoxypropyl)-2,4,6-trimethylbenzenesulfonamide

• IUPAC Name: N-(3-methoxypropyl)-2,4,6-trimethylbenzenesulfonamide
• InChI: InChI=1S/C13H21NO3S/c1-10-8-11(2)13(12(3)9-10)18(15,16)14-6-5-7-17-4/h8-9,14H,5-7H2,1-4H3
• InChI Key: WHFLUQVGEFDPBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)NCCCOC)C
• Molecular Formula: C13H21NO3S
• Molecular Weight: 271.38 g/mol

Description

N-(3-methoxypropyl)-2,4,6-trimethylbenzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as TMBPS or N-MP-TMBPS and is a white crystalline solid that is soluble in organic solvents.

Scientific Research Applications

N-(3-methoxypropyl)-2,4,6-trimethylbenzenesulfonamide has been extensively studied for its potential applications in various fields. In the pharmaceutical industry, this compound has been investigated as a potential drug candidate for the treatment of various diseases such as cancer, inflammation, and neurodegenerative disorders. It has been reported to exhibit anti-inflammatory, analgesic, and anti-cancer properties in preclinical studies.

Mechanism of Action

The mechanism of action of N-(3-methoxypropyl)-2,4,6-trimethylbenzenesulfonamide is not fully understood. However, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are mediators of inflammation and pain. Additionally, it has been shown to induce apoptosis in cancer cells by modulating various signaling pathways.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In preclinical studies, it has been reported to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(3-methoxypropyl)-2,4,6-trimethylbenzenesulfonamide is its high solubility in organic solvents, which makes it suitable for use in various assays and experiments. However, its limited stability in aqueous solutions and susceptibility to hydrolysis can be a limitation for some experiments. Additionally, the lack of comprehensive toxicity studies and the limited availability of commercial sources can be a challenge for researchers.

Future Directions

The potential applications of N-(3-methoxypropyl)-2,4,6-trimethylbenzenesulfonamide are vast, and several future directions can be explored. One of the areas of focus could be the development of more efficient synthesis methods to increase the yield and purity of the compound. Additionally, further studies are needed to elucidate the mechanism of action and to identify potential drug targets. The development of novel drug formulations and delivery systems could also enhance the therapeutic potential of this compound. Finally, comprehensive toxicity studies and clinical trials are needed to evaluate the safety and efficacy of this compound for human use.
Conclusion
In conclusion, this compound is a promising chemical compound with potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of this compound and to develop it as a potential drug candidate for various diseases.